2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069002892-5g |
4,5-Dimethyl-1H-imidazole |
2302-39-8 | 97% | 5g |
$749.70 | 2023-09-02 | |
| Fluorochem | 224308-250mg |
4,5-Dimethyl-1H-imidazole |
2302-39-8 | 95% | 250mg |
￡94.00 | 2022-02-28 | |
| Fluorochem | 224308-5g |
4,5-Dimethyl-1H-imidazole |
2302-39-8 | 95% | 5g |
￡829.00 | 2022-02-28 | |
| ChemScence | CS-0061163-100mg |
4,5-Dimethyl-1H-imidazole |
2302-39-8 | 100mg |
$53.0 | 2022-04-27 | ||
| ChemScence | CS-0061163-250mg |
4,5-Dimethyl-1H-imidazole |
2302-39-8 | 250mg |
$59.0 | 2022-04-27 | ||
| ChemScence | CS-0061163-1g |
4,5-Dimethyl-1H-imidazole |
2302-39-8 | 1g |
$341.0 | 2021-09-02 | ||
| ChemScence | CS-0061163-5g |
4,5-Dimethyl-1H-imidazole |
2302-39-8 | 5g |
$1062.0 | 2021-09-02 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D833758-100mg |
4,5-Dimethylimidazole |
2302-39-8 | 95% | 100mg |
648.00 | 2021-05-17 | |
| Chemenu | CM187441-5g |
4,5-Dimethyl-1H-imidazole |
2302-39-8 | 95% | 5g |
$668 | 2021-08-05 | |
| TRC | D475723-10mg |
4,5-Dimethyl-1H-imidazole |
2302-39-8 | 10mg |
$ 50.00 | 2022-06-05 |
Audited Supplier
4,5-Dimethyl-1H-imidazole (CAS No. 2302-39-8) is a heterocyclic organic compound belonging to the imidazole family. This white to off-white crystalline solid is widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. With a molecular formula of C5H8N2, it exhibits unique chemical properties, including a melting point range of 102–105°C and moderate solubility in polar solvents like water and ethanol. The compound's structural stability and reactivity make it a valuable intermediate in synthetic chemistry.
In recent years, the demand for 4,5-Dimethyl-1H-imidazole derivatives has surged due to their role in developing corrosion inhibitors and electronic materials. Researchers are particularly interested in its potential for energy storage systems, such as lithium-ion batteries, where imidazole-based compounds improve electrolyte stability. Additionally, its applications in pharmaceutical intermediates have gained attention, especially in the synthesis of antifungal and anti-inflammatory agents. This aligns with the growing focus on sustainable drug development and green chemistry practices.
The synthesis of 4,5-Dimethyl-1H-imidazole typically involves condensation reactions of α-diketones with aldehydes and ammonia. Industrial-scale production emphasizes high-purity grades (>98%) to meet the stringent requirements of the pharmaceutical and electronics industries. Analytical techniques like HPLC and GC-MS are employed to ensure quality control, addressing concerns about impurity profiles—a hot topic in regulatory compliance discussions.
From an environmental perspective, 4,5-Dimethyl-1H-imidazole is being studied for its biodegradability and eco-friendly alternatives in industrial processes. This resonates with the global push toward circular economy models. Companies are also exploring its use in bio-based polymers, responding to the demand for renewable materials—a frequently searched term in material science forums.
Market trends indicate that the Asia-Pacific region dominates production, driven by advancements in fine chemical manufacturing. However, stringent REACH regulations in Europe and EPA guidelines in North America influence global trade dynamics. For buyers, key considerations include batch consistency, supply chain transparency, and compliance with ISO 9001 standards—topics frequently queried in procurement databases.
Emerging research explores 4,5-Dimethyl-1H-imidazole's role in catalysis, particularly in asymmetric synthesis for chiral molecules. Its derivatives show promise in photocatalysis—a trending subject in renewable energy circles. Furthermore, computational studies using AI-driven molecular modeling (a high-search-volume term) are optimizing its reactivity patterns, reducing trial-and-error in lab settings.
Storage recommendations for 4,5-Dimethyl-1H-imidazole emphasize moisture-proof packaging and cool, ventilated conditions to prevent degradation. Safety data sheets highlight standard handling protocols, though it’s classified as non-hazardous under normal conditions—a detail often clarified in chemical safety FAQs.
In conclusion, 4,5-Dimethyl-1H-imidazole (CAS No. 2302-39-8) remains a compound of significant industrial relevance. Its evolving applications in green technologies and life sciences position it as a focal point for interdisciplinary research, answering modern challenges in sustainability and innovation.
